Cas no 27210-18-0 (1,2,4-Triazolo[3,4-a]isoquinoline,8,9-dimethoxy-)

1,2,4-Triazolo[3,4-a]isoquinoline,8,9-dimethoxy- structure
27210-18-0 structure
Product Name:1,2,4-Triazolo[3,4-a]isoquinoline,8,9-dimethoxy-
CAS No:27210-18-0
MF:C12H11N3O2
MW:229.234642267227
CID:263023
PubChem ID:213872
Update Time:2025-04-19

1,2,4-Triazolo[3,4-a]isoquinoline,8,9-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[3,4-a]isoquinoline,8,9-dimethoxy-
    • 8,9-dimethoxy-[1,2,4]triazolo[3,4-a]isoquinoline
    • 27210-18-0
    • 3-Triazolo(3,4-a)isoquinoline, 8,9-dimethoxy-
    • 8,9-Dimethoxy-s-triazolo(3,4-a)isoquinoline
    • 1,2,4-Triazolo(3,4-a)isoquinoline, 8,9-dimethoxy-
    • NC 3266
    • 8,9-Dimethoxy-1,2,4-triazolo(3,4-a)isoquinoline
    • DTXSID60181682
    • AKOS024338251
    • BRN 0884687
    • Inchi: 1S/C12H11N3O2/c1-16-10-5-8-3-4-15-7-13-14-12(15)9(8)6-11(10)17-2/h3-7H,1-2H3
    • InChI Key: ZTBGCDFKOGILGZ-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC2C=CN3C=NN=C3C=2C=1)OC

Computed Properties

  • Exact Mass: 229.08523
  • Monoisotopic Mass: 229.085127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.6
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.33
  • Refractive Index: 1.65
  • PSA: 48.65

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